Cas no 659737-93-6 (9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-)
659737-93-6 structure
Product Name:9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-
CAS No:659737-93-6
MF:C14H10O6
MW:274.225604534149
CID:1697628
PubChem ID:71375282
Update Time:2025-04-21
9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-
- 1,3,6-trihydroxy-8-methoxyxanthen-9-one
- DTXSID70798028
- 1,3,6-TRIHYDROXY-8-METHOXY-9H-XANTHEN-9-ONE
- 659737-93-6
- 1,3,6-trihydroxy-8-methoxyxanthone
-
- Inchi: 1S/C14H10O6/c1-19-9-3-7(16)5-11-13(9)14(18)12-8(17)2-6(15)4-10(12)20-11/h2-5,15-17H,1H3
- InChI Key: FTDPMUIYQFTFJU-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(C2C(=CC(=CC1=2)O)OC)=O)O)O
Computed Properties
- Exact Mass: 274.0477
- Monoisotopic Mass: 274.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 96.22
9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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